Cas no 2680833-17-2 (4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid)

• Product Name: 4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid
• CAS No: 2680833-17-2
• MF: C₁₀H₁₂F₃NO₄
• MW: 267.201793670654
• CID: 5653113
• PubChem ID: 165918473
• Update Time: 2025-10-31

4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282420
• 4-(2,2,2-trifluoroacetyl)-octahydrocyclopenta[b][1,4]oxazine-6-carboxylic acid
• 2680833-17-2
• 4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid

• Inchi： 1S/C10H12F3NO4/c11-10(12,13)9(17)14-1-2-18-7-4-5(8(15)16)3-6(7)14/h5-7H,1-4H2,(H,15,16)
• InChI Key： IOCYOZVJLOZPJW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCOC2CC(C(=O)O)CC12)=O)(F)F

Computed Properties

• Exact Mass: 267.07184235g/mol
• Monoisotopic Mass: 267.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid

4-(2,2,2-Trifluoroacetyl)-Octahydrocyclopentab1,4oxazine-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2680833-17-2, known as 4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a trifluoroacetyl group with an octahydrocyclopentab1,4oxazine ring system. The presence of the trifluoroacetyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid in drug discovery efforts. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly those targeting complex biological pathways. The trifluoroacetyl moiety is known to enhance the stability and bioavailability of drugs, making this compound an attractive candidate for medicinal chemists.

The synthesis of CAS No 2680833-17-2 involves a multi-step process that typically begins with the preparation of the octahydrocyclopentab1,4oxazine ring system. This is followed by the introduction of the trifluoroacetyl group through acylation reactions. The carboxylic acid functionality at position 6 plays a crucial role in further functionalization and derivatization. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

In terms of applications, 4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid has been investigated for its potential in materials science. Its rigid cyclic structure and fluorinated substituents make it suitable for use in polymer synthesis and as a precursor for advanced materials with tailored properties. Additionally, this compound has shown promise in catalysis applications due to its ability to act as a ligand or catalyst support.

The latest research on this compound has focused on its interaction with biological systems. Studies have demonstrated that it exhibits moderate activity against certain enzymes and cellular targets. This has led to further investigations into its potential as a lead compound for developing new therapeutic agents. The integration of computational chemistry techniques has also provided deeper insights into the molecular mechanisms underlying its bioactivity.

In conclusion, CAS No 2680833-17-2, or 4-(2,2,2-trifluoroacetyl)-octahydrocyclopentab1,4oxazine-6-carboxylic acid, represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to explore new frontiers in organic synthesis and drug development.